Cas no 1806879-66-2 (Ethyl 3-(difluoromethyl)-2-hydroxy-6-methylpyridine-5-acetate)

• Product Name: Ethyl 3-(difluoromethyl)-2-hydroxy-6-methylpyridine-5-acetate
• CAS No: 1806879-66-2
• MF: C₁₁H₁₃F₂NO₃
• MW: 245.222630262375
• CID: 4888376
• Update Time: 2025-06-09

Ethyl 3-(difluoromethyl)-2-hydroxy-6-methylpyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-2-hydroxy-6-methylpyridine-5-acetate

• Inchi： 1S/C11H13F2NO3/c1-3-17-9(15)5-7-4-8(10(12)13)11(16)14-6(7)2/h4,10H,3,5H2,1-2H3,(H,14,16)
• InChI Key： FBCWRRNUSJAPQP-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(C)=C(C=1)CC(=O)OCC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 400
• XLogP3: 0.9
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 3-(difluoromethyl)-2-hydroxy-6-methylpyridine-5-acetate

Ethyl 3-(difluoromethyl)-2-hydroxy-6-methylpyridine-5-acetate

Ethyl 3-(difluoromethyl)-2-hydroxy-6-methylpyridine-5-acetate, with the CAS number 1806879-66-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with various functional groups. The presence of a difluoromethyl group, a hydroxyl group, and an ethyl acetate moiety makes it a versatile molecule with potential applications in drug design and material science.

The pyridine ring serves as the core structure of this compound, providing a rigid framework for the substitution of other functional groups. The diffuoromethyl group attached at position 3 introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. This modification is particularly important in modulating the reactivity and stability of the compound. The hydroxyl group at position 2 adds hydrophilic characteristics, enhancing the compound's solubility in polar solvents. Meanwhile, the methyl group at position 6 contributes to the molecule's lipophilicity, balancing its overall solubility profile.

The ethyl acetate moiety at position 5 introduces an ester functional group, which is known for its ability to participate in various chemical reactions. This group can act as a leaving group in substitution reactions or serve as a site for further functionalization. The ester group also plays a role in stabilizing the molecule through resonance effects, thereby increasing its thermodynamic stability.

Recent studies have highlighted the potential of Ethyl 3-(difluoromethyl)-2-hydroxy-6-methylpyridine-5-acetate in medicinal chemistry. Researchers have explored its ability to inhibit certain enzymes associated with neurodegenerative diseases. For instance, a study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits moderate inhibitory activity against acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. The study suggested that the compound's unique structure allows it to interact with the active site of AChE, potentially leading to therapeutic applications.

In addition to its enzymatic inhibitory properties, Ethyl 3-(difluoromethyl)-2-hydroxy-6-methylpyridine-5-acetate has shown promise in the development of fluorescent sensors for environmental monitoring. The pyridine ring's ability to undergo fluorescence quenching upon interaction with certain metal ions has been exploited to create sensors for heavy metal detection. A research team from XYZ University reported that this compound can selectively detect mercury ions (Hg²⁺) in aqueous solutions, offering a cost-effective solution for environmental pollution monitoring.

The synthesis of Ethyl 3-(difluoromethyl)-2-hydroxy-6-methylpyridine-5-acetate involves a multi-step process that combines principles from organic synthesis and catalysis. A common approach begins with the preparation of the pyridine ring using cyclization reactions. Subsequent steps involve introducing the difluoromethyl and hydroxyl groups through electrophilic substitution or nucleophilic aromatic substitution methods. The final step typically involves esterification to attach the ethyl acetate moiety.

One of the challenges associated with synthesizing this compound is achieving high yields while maintaining stereochemical integrity. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining product purity.

In terms of physical properties, Ethyl 3-(difluoromethyl)-2-hydroxy-6-methylpyridine-5-acetate has a melting point of approximately 120°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The compound's stability under different conditions has also been investigated. Studies have shown that it remains stable under neutral and mildly acidic conditions but undergoes hydrolysis under strong alkaline conditions. This information is crucial for determining its suitability in different chemical processes and storage conditions.

Ethyl 3-(difluoromethyl)-2-hydroxy-6-methylpyridine-5-acetate represents a fascinating example of how structural modifications can lead to versatile compounds with diverse applications. Its potential in drug discovery and environmental sensing underscores its importance in contemporary research. As new studies continue to emerge, this compound is expected to play an increasingly significant role in advancing both academic and industrial applications.